Cas no 58116-25-9 (4-o-beta-d-galactopyranosyl-alpha-d-fructose)

4-o-beta-d-galactopyranosyl-alpha-d-fructose structure
58116-25-9 structure
Product Name:4-o-beta-d-galactopyranosyl-alpha-d-fructose
CAS No:58116-25-9
MF:C12H22O11
MW:342.296485424042
CID:948052
PubChem ID:16217605
Update Time:2025-04-19

4-o-beta-d-galactopyranosyl-alpha-d-fructose Chemical and Physical Properties

Names and Identifiers

    • 4-o-beta-d-galactopyranosyl-alpha-d-fructose
    • A-LACTULOSE SYRUP
    • L0140
    • (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
    • Lactulose, United States Pharmacopeia (USP) Reference Standard
    • CHEMBL1515464
    • (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • SCHEMBL180915
    • MLS001333185
    • 58116-25-9
    • Lactulose, >=98.0% (HPLC)
    • 4-O-beta-D-Galactopyranosyl-D-fructose
    • bmse000652
    • Lactulose, >=95%
    • lactulose
    • 6D63E3D1-AF21-47B1-BF9C-34F270553379
    • Lactulose, British Pharmacopoeia (BP) Reference Standard
    • Lactulose, Pharmaceutical Secondary Standard; Certified Reference Material
    • SMR000857175
    • Lactulose for peak identification, European Pharmacopoeia (EP) Reference Standard
    • Lactulose, European Pharmacopoeia (EP) Reference Standard
    • MLS001333186
    • 4-O-beta-D-Galactopyranosyl-D-fructofuranose
    • HMS2230J07
    • Inchi: 1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12+/m1/s1
    • InChI Key: JCQLYHFGKNRPGE-WJONTELPSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@](CO)([C@H]1O)O

Computed Properties

  • Exact Mass: 342.11621151g/mol
  • Monoisotopic Mass: 342.11621151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.3
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • Melting Point: 173 °C
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